Cas no 1378865-49-6 (Methyl 5-chloro-6-methyl-2-methylsulfanylpyrimidine-4-carboxylate)

• Product Name: Methyl 5-chloro-6-methyl-2-methylsulfanylpyrimidine-4-carboxylate
• CAS No: 1378865-49-6
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 1080365
• PubChem ID: 72206965
• Update Time: 2025-04-20

Methyl 5-chloro-6-methyl-2-methylsulfanylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-methyl-2-methylsulfanylpyrimidine-4-carboxylate
• METHYL 5-CHLORO-6-METHYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLATE
• 1378865-49-6

• Inchi： 1S/C8H9ClN2O2S/c1-4-5(9)6(7(12)13-2)11-8(10-4)14-3/h1-3H3
• InChI Key： BKHXXXGQHQFJNG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=C(N=C1C)SC

Computed Properties

• Exact Mass: 232.0073264g/mol
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4Ų